Cas no 2137552-82-8 (1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137552-82-8
• MF: C₇H₉BrN₆
• MW: 257.090558767319
• CID: 6195505
• PubChem ID: 165480645
• Update Time: 2025-06-15

1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine
• 2137552-82-8
• 1-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]-1H-1,2,3-triazol-4-amine
• EN300-1114120

• Inchi： 1S/C7H9BrN6/c8-6-3-10-13(4-6)1-2-14-5-7(9)11-12-14/h3-5H,1-2,9H2
• InChI Key： AKQALSQPWPOPLM-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 256.00721g/mol
• Monoisotopic Mass: 256.00721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine

Research Briefing on 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS: 2137552-82-8)

The compound 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS: 2137552-82-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

Recent studies have highlighted the unique structural features of 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine, which combines a pyrazole and a triazole moiety. These heterocyclic structures are known for their ability to interact with various biological targets, making the compound a promising candidate for the development of novel therapeutics. Researchers have employed advanced synthetic strategies, including click chemistry, to efficiently produce derivatives of this compound for further evaluation.

In vitro and in vivo studies have demonstrated that 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine exhibits notable activity against a range of biological targets, including kinases and GPCRs. Preliminary data suggest that this compound may have applications in oncology, inflammation, and infectious diseases. For instance, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis has been explored in various cancer models.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine are underway. Early results indicate favorable bioavailability and metabolic stability, which are critical for its development as a drug candidate. However, challenges such as optimizing selectivity and minimizing off-target effects remain to be addressed in future studies.

In conclusion, 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine represents a promising lead compound in medicinal chemistry. Its unique structural features and broad biological activity profile make it a valuable tool for drug discovery. Continued research efforts are expected to uncover its full therapeutic potential and pave the way for the development of novel treatments for various diseases.